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Compound of Interest

Compound Name: Tetraallylsilane

Introduction

Tetraallylsilane, also known as tetra(2-propenyl)silane, is an organosilicon compound with the
chemical formula (H2C=CHCH32)4Si.[1] It is a versatile chemical intermediate utilized in the
synthesis of dendrimers and other complex silicon-containing molecules.[2][3] Its unique
reactivity, particularly in iodine-promoted rearrangement reactions, makes it a valuable
precursor for generating silicon-stereogenic organosilanes, which have potential applications in
drug discovery and development.[4][5] Due to its specific chemical properties and reactivity, a
thorough understanding of its safe handling, storage, and emergency procedures is critical for
all laboratory personnel. This guide provides an in-depth overview of the safety and handling
protocols for tetraallylsilane, tailored for researchers, scientists, and drug development
professionals.

Physicochemical Properties and Hazard
Identification

Understanding the fundamental properties of tetraallylsilane is the first step in ensuring its
safe use. The compound is a combustible liquid that is insoluble in water and presents specific
hazards upon exposure.[1][6]

Physical and Chemical Data

Quantitative data for tetraallylsilane has been compiled from various sources to provide a
comprehensive reference.
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Property Value Source(s)
Molecular Formula C12H20Si [718]
Molecular Weight 192.37 g/mol [1]
CAS Number 1112-66-9 [1][8]
Appearance Colorless to light yellow liquid [61[7]
Boiling Point 90 °C @ 3 mmHg [1][6]
Density 0.831 g/mL at 25 °C [1][6]
Flash Point 77 °C (170.6 °F) - Closed Cup [1]
Refractive Index n20/D 1.485 [2][6]
Vapor Pressure 0.304 mmHg at 25 °C [6]
Solubility Insoluble in water [6]
Stability Stable under normal conditions  [7]

Hazard Identification and GHS Classification

Tetraallylsilane is classified as a hazardous substance. Appropriate precautions must be taken
to avoid exposure.
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. . Hazard

Hazard Class Pictogram Signal Word Source(s)
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Skin
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Water Hazard WGK 3: Severe (6]
Class hazard to water

Reactivity and Experimental Protocols

Tetraallylsilane's utility is largely defined by its reactivity. It is a key precursor in various
synthetic pathways, most notably in reactions involving iodine.

lodine-Promoted Rearrangement

A significant reaction of tetraallylsilane is its rearrangement when treated with iodine (12).[4]
[10] The stoichiometry of the iodine determines the reaction outcome, allowing for selective
synthesis of mono- or di-rearranged products.[5] This transformation is valuable for creating
complex organosilanes with stereogenic silicon centers.[4][5]

e Mono-rearrangement: Occurs with high selectivity when 1 equivalent of Iz is used.[5]

» Double-rearrangement: Becomes the predominant pathway when an excess (e.g., 3
equivalents) of Iz is used.[5]
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Reaction pathway of tetraallylsilane with iodine.

Experimental Protocol: Synthesis of Tetraallylsilane
(Grignard Method)

This protocol describes a one-step synthesis from silicon tetrachloride and an allyl Grignard
reagent, which has been reported to achieve high yields.[6][11]

Reagents and Equipment:

Silicon tetrachloride (SiCla)

e Magnesium (Mg) powder

e Allyl bromide

o Toluene and Tetrahydrofuran (THF), anhydrous
« lodine (for activation)

» 500 mL four-necked flask with a mechanical stirrer, condenser, and constant pressure
dropping funnel

 Inert atmosphere setup (Nitrogen or Argon)

Ice water bath

Procedure:
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» Under an inert nitrogen atmosphere, charge the four-necked flask with an appropriate
amount of magnesium powder.

» Activate the magnesium with a small crystal of iodine while stirring.
e Prepare a solution of allyl bromide in a mixture of anhydrous toluene and THF.
e Prepare a solution of silicon tetrachloride in anhydrous THF in the dropping funnel.

 To initiate the Grignard reaction, add a small amount of the allyl bromide solution to the
magnesium. Use a water bath to control the initial exotherm.

e Once the Grignard reagent formation is stable, begin the dropwise addition of the silicon
tetrachloride solution while simultaneously adding the remaining allyl bromide solution to
maintain a steady reflux.

 After the addition is complete, maintain the reaction temperature at 50 °C and allow it to
reflux for approximately 60 hours.[6]

e Cool the reaction mixture to room temperature and then pour it into ice water to quench.

o Extract the aqueous layer with diethyl ether. Combine the organic extracts, wash with water,
and dry over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure. The resulting residue can be purified by
vacuum distillation to yield tetraallylsilane as a colorless oil.[6]

Experimental Protocol: lodine-Promoted Mono-
Rearrangement

This procedure is adapted from published literature for the selective mono-rearrangement of
tetraallylsilane.[5]

Reagents and Equipment:
o Tetraallylsilane

e lodine (I2)
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Dichloromethane (DCM), anhydrous

Triethylamine

Isopropanol

Standard laboratory glassware for inert atmosphere reactions

Silica gel for column chromatography
Procedure:

 In a round-bottom flask under an inert atmosphere, dissolve tetraallylsilane (1.0 mmol) in
anhydrous DCM (10 mL).

e Add iodine (1.0 mmol, 1.0 equiv) to the solution and stir the mixture at room temperature for
6 hours.

» Cool the solution to 0 °C in an ice bath.

e Sequentially add triethylamine (2.0 mmol) and isopropanol (1.5 mmol).

 Allow the resulting mixture to stir and slowly warm to room temperature over 6 hours.
e Quench the reaction by adding water (15 mL).

o Extract the mixture with DCM (2 x 15 mL).

o Combine the organic layers, dry over magnesium sulfate (MgSQOa), filter, and concentrate on
a rotary evaporator.

» Purify the crude product using column chromatography on silica gel (e.g., with a
Hexanes:EtOAc gradient) to isolate the desired mono-rearranged product.[5]

Safe Handling and Storage

Given its hazardous properties, strict adherence to safety protocols is mandatory when working
with tetraallylsilane.
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Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and PPE, is essential.

Ventilation: Always handle tetraallylsilane in a well-ventilated area, preferably inside a
certified chemical fume hood, to minimize inhalation exposure.[7][12]

o Eye Protection: Wear chemical safety goggles or a face shield. Contact lenses should not be
worn.[7][9]

o Skin Protection: Use chemically resistant gloves, such as neoprene or nitrile rubber.[9] Wear
a lab coat and ensure no skin is exposed.

» Respiratory Protection: If working outside a fume hood or if there is a risk of significant vapor
generation, use a NIOSH-certified respirator with an organic vapor cartridge.[9][12]

o Safety Equipment: An emergency eyewash station and safety shower must be immediately
accessible.[9]
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Workflow for the safe laboratory handling of tetraallylsilane.
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Storage and Incompatibility

Proper storage is crucial to maintain the stability of tetraallylsilane and prevent hazardous
situations.

» Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight.[7][12] A
recommended storage temperature is between 2-8°C under an inert gas like nitrogen or
argon.[6]

o Container: Keep the container tightly closed to prevent moisture contamination and
evaporation.[7]

o Incompatibilities: Keep away from heat sources, sparks, open flames, and strong oxidizing
agents.[7][12] Organosilicon compounds can also react with acids and bases.[12]

o Classification: Tetraallylsilane falls under Storage Class 10 for combustible liquids.[1]

Emergency Procedures

Preparedness for accidents is a key component of laboratory safety.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury from
exposure.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[7]

» Skin Contact: Remove contaminated clothing and wash the affected area immediately with
plenty of soap and water.[7]

 Inhalation: Move the person to fresh air. If breathing is difficult or they feel unwell, call a
poison control center or doctor.[7]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and seek immediate medical assistance.[7]
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Accidental Release and Fire-Fighting

o Spill Response: In case of a spill, remove all ignition sources.[7] For small spills, absorb the
liquid with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for
disposal. For large spills, evacuate the area and contact emergency services.[12] Ensure
proper ventilation during cleanup.

o Fire-Fighting: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to
extinguish a fire.[7][9] Do not use a direct stream of water, as it may spread the fire.[9]
Firefighters should wear self-contained breathing apparatus and full protective gear.
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Logical flow for responding to a tetraallylsilane spill.

Disposal Considerations

Waste generated from the use of tetraallylsilane must be treated as hazardous chemical
waste.
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e Disposal: Collect all waste, including contaminated absorbent materials and empty
containers, in designated, sealed containers.[7]

» Regulations: Dispose of the waste through a licensed professional waste disposal service in
accordance with all local, state, and federal regulations.[7][12] Do not pour tetraallylsilane
or its waste down the drain.[12]

Conclusion

Tetraallylsilane is a valuable reagent in chemical synthesis but requires careful and informed
handling due to its combustible nature and its potential to cause skin, eye, and respiratory
irritation. By implementing robust engineering controls, consistently using appropriate personal
protective equipment, and adhering to the established protocols for handling, storage, and
emergency response, researchers can safely harness the synthetic potential of this compound.
A proactive approach to safety is paramount in any laboratory setting, and a thorough
understanding of this guide is a critical step in that process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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